4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine

• IUPAC Name: 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine
• InChI: InChI=1S/C19H21N3O4S/c1-14-4-2-3-5-18(14)26-13-19-20-16-7-6-15(12-17(16)21-19)27(23,24)22-8-10-25-11-9-22/h2-7,12H,8-11,13H2,1H3,(H,20,21)
• InChI Key: XUZZJUFXHPHBTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC2=NC3=C(N2)C=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine involves the inhibition of specific enzymes and proteins that are involved in various physiological processes. This compound has been shown to inhibit the activity of certain kinases and phosphatases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, some studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine in lab experiments include its unique structure and properties, which make it an ideal candidate for use in various studies. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are many future directions for research related to 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine. Some possible areas of study include its potential use in the treatment of cancer, inflammation, and infectious diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential toxicity.

Synthesis Methods

The synthesis method of 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine involves the reaction of 2-methylphenol with 2-chloromethylbenzimidazole to form 2-(2-methylphenoxy)methylbenzimidazole. This intermediate is then reacted with morpholine and p-toluenesulfonyl chloride to form the final product.

Scientific Research Applications

The unique structure and properties of 4-[[2-[(2-methylphenoxy)methyl]-3H-benzimidazol-5-yl]sulfonyl]morpholine make it an ideal candidate for use in scientific research. This compound has been used in various studies related to cancer, inflammation, and infectious diseases.